N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C19H21N3O4S2/c1-12(2)26-14-7-5-13(6-8-14)18(23)21-19-20-16-10-9-15(11-17(16)27-19)28(24,25)22(3)4/h5-12H,1-4H3,(H,20,21,23)
• InChI Key: HJMVLBGGMDPRGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide, also known as DBIBB, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of benzamide derivatives and has been found to exhibit various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide involves its ability to bind to specific enzymes and inhibit their activity. It has been found to be particularly effective in inhibiting carbonic anhydrase, which plays a crucial role in the regulation of pH in the body. By inhibiting this enzyme, this compound can disrupt the pH balance and cause cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide in lab experiments is its specificity for certain enzymes, which makes it a valuable tool for studying their function. However, its potency and potential toxicity also make it important to use caution when handling and administering the compound. Additionally, the complex synthesis process and high cost of the compound may limit its use in some research settings.

Future Directions

There are several potential future directions for research on N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide. One area of focus could be the development of more efficient and cost-effective synthesis methods to increase the availability of the compound for research purposes. Additionally, further studies could be conducted to investigate its potential use in the treatment of other diseases and to better understand its mechanism of action. Finally, more research could be done to explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide involves the reaction of 4-isopropoxybenzoic acid with thionyl chloride to form 4-isopropoxybenzoyl chloride. This is then reacted with 6-amino-2-benzothiazole sulfonamide to form this compound. The process involves several steps and requires careful monitoring to ensure the purity and yield of the final product.

Scientific Research Applications

N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-isopropoxybenzamide has been found to have several potential applications in scientific research. It has been studied for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and histone deacetylase. This makes it a potential candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and glaucoma.